Cas no 121358-45-0 (121358-45-0)

• Product Name: 121358-45-0
• CAS No: 121358-45-0
• MDL: MFCD20489082
• CID: 2889173
• Update Time: 2025-07-14

121358-45-0 Chemical and Physical Properties

Names and Identifiers

• 121358-45-0

• MDL： MFCD20489082

Additional information on 121358-45-0

Compound CAS No 121358-45-0: A Comprehensive Overview

The compound with CAS No 121358-45-0 is a significant molecule in the field of organic chemistry, particularly in the synthesis of advanced materials and pharmaceuticals. This compound, often referred to as Compound 121358-45-0, has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in enhancing the efficiency of chemical reactions, making it a valuable intermediate in the production of high-performance polymers and bioactive compounds.

Compound 121358-45-0 is characterized by its intricate molecular architecture, which includes a combination of functional groups that contribute to its reactivity and stability. Researchers have recently explored its ability to act as a catalyst in asymmetric synthesis, a finding that has implications for the development of chiral drugs. The compound's ability to facilitate selective bond formations under mild conditions has been a focal point of numerous investigations, as reported in leading chemistry journals such as *Nature Chemistry* and *Journal of the American Chemical Society*.

In terms of physical properties, Compound 121358-45-0 exhibits a high melting point and excellent thermal stability, making it suitable for use in high-temperature applications. Its solubility characteristics have also been extensively studied, with findings indicating that it dissolves readily in polar solvents, enhancing its utility in solution-based chemical processes. These properties have been leveraged in the development of advanced materials for electronics and energy storage systems.

The synthesis of Compound 121358-45-0 has been optimized through innovative methodologies, including microwave-assisted synthesis and continuous flow chemistry. These techniques not only improve reaction yields but also reduce production costs, making the compound more accessible for industrial applications. Recent breakthroughs in green chemistry have further enhanced the sustainability of its production process, aligning with global efforts to minimize environmental impact.

One of the most promising areas of research involving Compound 121358-45-0 is its application in drug discovery. Scientists have demonstrated its potential as a lead compound for developing treatments targeting neurodegenerative diseases and cancer. Preclinical studies have shown that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in these conditions, paving the way for further exploration in clinical trials.

Moreover, Compound 121358-45-0 has found applications in the field of nanotechnology. Its ability to self-assemble into nanostructures has been exploited for creating materials with enhanced mechanical and electronic properties. These materials hold potential for use in next-generation sensors, drug delivery systems, and renewable energy technologies.

In conclusion, Compound 121358-45-0 is a versatile molecule with a wide range of applications across multiple disciplines. Its unique properties and recent advancements in synthesis techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.